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Compound of Interest

Compound Name: ICI 211965

Cat. No.: B1674351 Get Quote

Initial Analysis Reveals Mismatched Pharmacological Target

An in-depth review of scientific and chemical literature for the compound ICI 211965, identified

by CAS number 129424-08-4, indicates a primary mechanism of action inconsistent with the

requested focus on D1-like dopamine receptor antagonism. The available data consistently and

conclusively characterize ICI 211965 as a selective and potent inhibitor of 5-Lipoxygenase (5-

LPO).

Our comprehensive search of pharmacological databases and scientific publications did not

yield any evidence to support the classification of ICI 211965 as a dopamine D1 receptor

antagonist. Key resources consistently highlight its role in the leukotriene pathway. For

instance, MedChemExpress describes ICI 211965 (also known as ZM-211965) as a selective

and orally potent 5-Lipoxygenase (5-LPO) inhibitor[1].

Given this discrepancy, a technical guide focusing on the core pharmacology of ICI 211965 as

a D1 receptor antagonist cannot be accurately generated. The fundamental premise of the

request is not supported by the existing body of scientific literature.

We can, however, offer to produce a detailed technical guide on the established pharmacology

of ICI 211965 as a 5-Lipoxygenase inhibitor. Such a guide would include:

Chemical and Physical Properties: A summary of its molecular structure, formula, molecular

weight, and other relevant physicochemical data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1674351?utm_src=pdf-interest
https://www.benchchem.com/product/b1674351?utm_src=pdf-body
https://www.benchchem.com/product/b1674351?utm_src=pdf-body
https://www.benchchem.com/product/b1674351?utm_src=pdf-body
https://www.benchchem.com/product/b1674351?utm_src=pdf-body
https://www.medchemexpress.com/ICI_211965.html
https://www.benchchem.com/product/b1674351?utm_src=pdf-body
https://www.benchchem.com/product/b1674351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: A detailed explanation of its inhibitory effects on 5-Lipoxygenase and

the subsequent impact on the biosynthesis of leukotrienes.

Pharmacological Data: Tabulated in vitro and in vivo data, including IC50 values and other

relevant metrics of potency and selectivity.

Experimental Protocols: Methodologies for relevant assays, such as those used to determine

5-LPO inhibition.

Signaling Pathway Diagrams: Visual representations of the arachidonic acid cascade and the

role of 5-lipoxygenase, created using Graphviz (DOT language) as requested.

Alternatively, if the user has a different compound with known D1 receptor antagonist activity,

we would be pleased to generate a comprehensive technical guide on that specific molecule.

We await your clarification to proceed with a scientifically accurate and relevant technical

document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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